Cas no 27646-79-3 (2-(methylamino)butan-1-ol)
2-(methylamino)butan-1-ol structure
Product Name:2-(methylamino)butan-1-ol
CAS No:27646-79-3
MF:C5H13NO
MW:103.162821531296
MDL:MFCD12179388
CID:259630
PubChem ID:119693
Update Time:2025-04-19
2-(methylamino)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,2-(methylamino)-
- 2-(Methylamino)butan-1-ol
- DTXSID10950300
- EINECS 248-591-6
- 091VUS0A01
- UNII-091VUS0A01
- NS00050119
- 1-Butanol, 2-(methylamino)-
- 27646-79-3
- SCHEMBL1195500
- 2-methylamino-1-butanol
- AKOS009064694
- Q27236444
- 2-(Methylamino)-1-butanol
- EN300-225773
- DB-191781
- HSHIHFMFJLIQDN-UHFFFAOYSA-N
- G55919
- 2-(methylamino)butan-1-ol
-
- MDL: MFCD12179388
- Inchi: 1S/C5H13NO/c1-3-5(4-7)6-2/h5-7H,3-4H2,1-2H3
- InChI Key: HSHIHFMFJLIQDN-UHFFFAOYSA-N
- SMILES: OCC(CC)NC
Computed Properties
- Exact Mass: 103.09979
- Monoisotopic Mass: 103.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 39.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 0.875
- Boiling Point: 170.4°Cat760mmHg
- Flash Point: 70.3°C
- Refractive Index: 1.428
- PSA: 32.26
2-(methylamino)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M288150-10mg |
2-(methylamino)butan-1-ol |
27646-79-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M288150-50mg |
2-(methylamino)butan-1-ol |
27646-79-3 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M288150-100mg |
2-(methylamino)butan-1-ol |
27646-79-3 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-225773-0.05g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 0.05g |
$122.0 | 2024-06-20 | |
| Enamine | EN300-225773-0.1g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 0.1g |
$182.0 | 2024-06-20 | |
| Enamine | EN300-225773-0.25g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 0.25g |
$259.0 | 2024-06-20 | |
| Enamine | EN300-225773-0.5g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 0.5g |
$407.0 | 2024-06-20 | |
| Enamine | EN300-225773-1.0g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 1.0g |
$523.0 | 2024-06-20 | |
| Enamine | EN300-225773-2.5g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 2.5g |
$901.0 | 2024-06-20 | |
| Enamine | EN300-225773-5.0g |
2-(methylamino)butan-1-ol |
27646-79-3 | 95% | 5.0g |
$1531.0 | 2024-06-20 |
2-(methylamino)butan-1-ol Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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